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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preparation of thiosulfate-based photographic fixing baths. The information is intended for

scientific applications where photographic or autoradiographic imaging is utilized.

Introduction
In silver halide-based imaging, the fixing process is a critical step that removes unexposed

silver halide crystals from the emulsion, rendering the image permanent and insensitive to

further light exposure.[1][2] The primary active chemical in most photographic fixers is

thiosulfate, which forms a soluble complex with silver ions, allowing them to be washed out of

the emulsion.[3][4] The two most common thiosulfate salts used are sodium thiosulfate and

ammonium thiosulfate.[1][5] Sodium thiosulfate, historically known as "hypo," is the basis for

traditional, slower-acting fixers, while ammonium thiosulfate is the active component in "rapid"

fixers.[6][7][8]

Chemical Components and Their Functions
A photographic fixing bath is a multi-component solution. Understanding the role of each

chemical is crucial for preparing a stable and effective fixer.
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Component Chemical Example(s) Function

Fixing Agent

Sodium Thiosulfate (Na₂S₂O₃),

Ammonium Thiosulfate

((NH₄)₂S₂O₃)

Reacts with unexposed silver

halides to form soluble silver-

thiosulfate complexes.[1][3][4]

Acidifier/Stop Bath Neutralizer
Acetic Acid, Sodium

Metabisulfite, Citric Acid

Neutralizes any alkaline

developer carried over on the

film or paper, stopping the

development process and

maintaining the acidic pH

required for some fixers.[1][9]

[10]

Preservative Sodium Sulfite (Na₂SO₃)

Prevents the decomposition of

the thiosulfate fixing agent in

acidic solutions, which would

otherwise lead to the

precipitation of sulfur. It also

acts as a silver halide solvent.

[9][11]

Hardener
Potassium Alum

(KAl(SO₄)₂·12H₂O)

Hardens the gelatin emulsion

of the film or paper to protect it

from physical damage during

subsequent washing and

handling. Most modern

emulsions do not require a

hardener.[6][9]

Buffer Boric Acid
Helps to maintain a stable pH

in the fixing bath.[9]

Accelerator Ammonium Chloride (NH₄Cl)

When added to a sodium

thiosulfate-based fixer, it forms

ammonium thiosulfate in

solution, increasing the speed

of fixation.[12][13][14]
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Quantitative Formulations
The following tables provide formulations for standard and rapid fixing baths. Proportions are

typically given in grams per liter (g/L) of final solution.

Table 1: Standard Sodium Thiosulfate-Based Fixing
Baths

Formula

Sodium
Thiosulf
ate
(pentah
ydrated)

Sodium
Sulfite
(anhydr
ous)

Acetic
Acid
(28%)

Boric
Acid
(crystal
s)

Potassi
um
Alum

Water to
make

Notes

Kodak F-

24 (Low

Odor)

240 g 10 g - - - 1 L

Uses 22g

of Citric

Acid as

the

acidifier.

[10]

Plain

Hypo

Fixer

240 g - - - - 1 L

Limited

capacity

and shelf

life.[11]

Acid

Hardenin

g Fixer

(Kodak

F-5 type)

300 g 15 g 47 mL 7.5 g 15 g 1 L

A

traditiona

l

hardenin

g fixer.

[13]

Table 2: Rapid Ammonium Thiosulfate-Based and
Accelerated Fixing Baths
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Formula

Ammoni
um
Thiosulf
ate
(60%
solution
)

Sodium
Thiosulf
ate
(pentah
ydrated)

Ammoni
um
Chlorid
e

Sodium
Sulfite
(anhydr
ous)

Sodium
Metabis
ulfite

Water to
make

Notes

DIY

Rapid

Fixer

- 200 g 40 g 10 g 2.2 g 1 L

A cost-

effective

rapid

fixer with

good

fixing

speed.

[12]

Kodak F-

7 Type

Rapid

Fixer

- 300 g 50 g 15 g - 1 L

Also

contains

Acetic

Acid

(47ml),

Boric

Acid

(7.5g),

and

Potassiu

m Alum

(15g) for

a

hardenin

g effect.

[13]

Alkaline

Fixer

(TF-3

Type)

800 mL - - 60 g - 1 L Also

contains

5g of

Sodium

Metabora
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te. An

alkaline

formulati

on.

Experimental Protocols
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, when handling photographic chemicals. Prepare

solutions in a well-ventilated area or under a fume hood.

Protocol 4.1: Preparation of a Standard Sodium
Thiosulfate Fixing Bath (Non-Hardening)
This protocol is based on the Kodak F-24 formulation, known for its low odor.

Materials:

Sodium Thiosulfate (pentahydrated)

Sodium Sulfite (anhydrous)

Citric Acid

Distilled or deionized water

Graduated cylinders

Beakers

Stirring rod or magnetic stirrer

Storage bottle (amber glass or opaque plastic recommended)

Procedure:

Measure 500 mL of warm water (approximately 52°C / 125°F) into a beaker.[10][15]
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While stirring, slowly add 240 g of sodium thiosulfate to the warm water. Continue stirring

until it is completely dissolved. The dissolution of sodium thiosulfate is endothermic and will

cool the solution.[10]

Add 10 g of sodium sulfite to the solution and stir until dissolved.[10]

Add 22 g of citric acid and stir until the solution is clear.[10]

Add cold water to bring the final volume to 1 liter.

Transfer the solution to a clearly labeled storage bottle.

Protocol 4.2: Preparation of a Rapid Fixing Bath using
Sodium Thiosulfate and Ammonium Chloride
This protocol creates a rapid fixer without directly using ammonium thiosulfate solution.

Materials:

Sodium Thiosulfate (pentahydrated)

Ammonium Chloride

Sodium Sulfite (anhydrous)

Sodium Metabisulfite

Distilled or deionized water

Graduated cylinders

Beakers

Stirring rod or magnetic stirrer

Storage bottle

Procedure:
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Measure 750 mL of water at room temperature into a beaker.

While stirring, slowly add 200 g of sodium thiosulfate (pentahydrated) and stir until fully

dissolved.[12]

Add 40 g of ammonium chloride and continue stirring until it is dissolved.[12]

Add 10 g of sodium sulfite (anhydrous) and stir until dissolved.[12]

Add 2.2 g of sodium metabisulfite and stir until the solution is clear.[12]

Add cold water to bring the final volume to 1 liter.

Transfer the solution to a clearly labeled storage bottle.

Diagrams
Chemical Reactions in Thiosulfate Fixing
The following diagram illustrates the fundamental chemical reactions that occur during the

fixing process, where insoluble silver halides (AgX) are converted into soluble silver-

thiosulfate complexes.

Insoluble Silver Halide (AgX)
in Emulsion

Soluble Argentodithiosulfate Complex
[Ag(S₂O₃)₂]³⁻

+ 2 S₂O₃²⁻

Soluble Argentotrithiosulfate Complex
[Ag(S₂O₃)₃]⁵⁻

+ 3 S₂O₃²⁻

Thiosulfate Ions (S₂O₃²⁻)
in Fixer Bath

Complexes Washed Out
of Emulsion

Wash Water

Click to download full resolution via product page

Caption: Chemical pathway of silver halide removal during photographic fixing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1220275?utm_src=pdf-body
https://www.photrio.com/forum/threads/diy-rapid-fixer.141188/
https://www.photrio.com/forum/threads/diy-rapid-fixer.141188/
https://www.photrio.com/forum/threads/diy-rapid-fixer.141188/
https://www.photrio.com/forum/threads/diy-rapid-fixer.141188/
https://www.benchchem.com/product/b1220275?utm_src=pdf-body
https://www.benchchem.com/product/b1220275?utm_src=pdf-body
https://www.benchchem.com/product/b1220275?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Fixing Bath Preparation
This diagram outlines the general workflow for the preparation of a thiosulfate-based

photographic fixing bath.
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Start: Gather Chemicals & PPE

1. Measure appropriate volume
of warm water

2. Slowly dissolve Thiosulfate salt
(Sodium or Ammonium based)

3. Add and dissolve Preservative
(e.g., Sodium Sulfite)

4. Add and dissolve Acidifier/Buffer
(e.g., Acetic Acid, Metabisulfite)

5. (Optional) Add and dissolve Hardener
(e.g., Potassium Alum)

6. Top up to final volume
with cold water

7. Transfer to labeled
storage bottle

End: Fixer Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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